Chlorobenzene-d5
Overview
Description
. It is used as a high-boiling solvent in industrial applications . It is also used as an internal standard for the high molecular weight and low volatility compounds in thermal desorption/gas chromatography/mass spectrometry (TD/GC/MS) analysis .
Synthesis Analysis
Chlorobenzene-d5 is a highly pure deuterated aromatic organic compound that can be used as a starting material for the synthesis of deuterated molecules . It can also be used as an internal standard for chlorobenzene in GC/MS or as a deuterated solvent in NMR applications .
Molecular Structure Analysis
The molecular formula of Chlorobenzene-d5 is C6D5Cl . The molecular weight is 117.59 . The structure of Chlorobenzene-d5 is also available as a 2d Mol file or as a computed 3d SD file .
Chemical Reactions Analysis
Chlorobenzene-d5 may be used as an internal standard for the high molecular weight and low volatility compounds in thermal desorption/gas chromatography/mass spectrometry (TD/GC/MS) analysis .
Physical And Chemical Properties Analysis
Chlorobenzene-d5 has a boiling point of 130-130.5 °C (lit.) and a density of 1.157 g/mL at 25 °C (lit.) . The refractive index n20/D is 1.522 (lit.) .
Scientific Research Applications
Synthesis of Deuterated Molecules
Chlorobenzene-d5 is a highly pure deuterated aromatic organic compound that can be used as a starting material for the synthesis of deuterated molecules . Deuterated molecules are used in various fields such as drug discovery, metabolic studies, and chemical kinetics.
Internal Standard in GC/MS
Chlorobenzene-d5 can be used as an internal standard for chlorobenzene in Gas Chromatography/Mass Spectrometry (GC/MS) applications . An internal standard in GC/MS is a chemical substance that is added in a constant amount to samples, the blank and calibration standards, in order to ensure the accuracy of the results.
Deuterated Solvent in NMR
Chlorobenzene-d5 can also be used as a deuterated solvent in Nuclear Magnetic Resonance (NMR) applications . Deuterated solvents, where the hydrogen of the solvent has been replaced with deuterium (2H), are used in NMR spectroscopy.
Environmental Analysis
Chlorobenzene-d5 is used in environmental analysis . It can be used to study the behavior and fate of chlorobenzene in the environment.
Synthetic Intermediates
Chlorobenzene-d5 is used as a synthetic intermediate . Synthetic intermediates are compounds that are used in the production of other compounds.
Priority Pollutants
Chlorobenzene-d5 is used in the study of priority pollutants . Priority pollutants are a set of chemical pollutants that the U.S. EPA has determined as potentially harmful to human health or the environment.
Mechanism of Action
Target of Action
Chlorobenzene-d5 is a deuterated derivative of chlorobenzene . It is primarily used as an internal standard for the high molecular weight and low volatility compounds in thermal desorption/gas chromatography/mass spectrometry (TD/GC/MS) analysis . The primary targets of Chlorobenzene-d5 are the compounds that are being analyzed in these types of studies .
Mode of Action
The mode of action of Chlorobenzene-d5 is not directly related to a biological process, but rather to its role in analytical chemistry. As an internal standard, it provides a reference point in TD/GC/MS analysis. This allows for more accurate identification and quantification of other compounds present in a sample .
Biochemical Pathways
By serving as an internal standard in TD/GC/MS analysis, it aids in the identification and quantification of various biochemical compounds .
Pharmacokinetics
Its properties, such as its boiling point of 130-1305 °C and density of 1157 g/mL at 25 °C, can affect its behavior and performance in analytical procedures .
Result of Action
The primary result of Chlorobenzene-d5’s action is the accurate identification and quantification of other compounds in TD/GC/MS analysis. By serving as a reference point, it allows for more precise measurements and thus contributes to the reliability and validity of the analysis .
Action Environment
The efficacy and stability of Chlorobenzene-d5 as an internal standard can be influenced by various environmental factors. For instance, temperature can affect its physical properties, and thus its performance in analytical procedures . Therefore, proper storage and handling conditions are essential to maintain its stability and effectiveness .
Safety and Hazards
Future Directions
Chlorobenzene-d5 pollution in soil and groundwater (CBsPSG) remains a serious global problem in the twenty-first century . Microbial, bioavailability, and remediation technologies are research hotspots in CBsPSG . Microbial degradation dominates the migration of chlorobenzenes in the soil–sediment–water–gas system .
properties
IUPAC Name |
1-chloro-2,3,4,5,6-pentadeuteriobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5Cl/c7-6-4-2-1-3-5-6/h1-5H/i1D,2D,3D,4D,5D |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MVPPADPHJFYWMZ-RALIUCGRSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C(=C(C(=C1[2H])[2H])Cl)[2H])[2H] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90953233 |
Source
|
| Record name | 1-Chloro(~2~H_5_)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90953233 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
117.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Chlorobenzene-d5 | |
CAS RN |
3114-55-4 |
Source
|
| Record name | Chlorobenzene-d5 | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3114-55-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Chloro(2H5)benzene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003114554 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Chloro(~2~H_5_)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90953233 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Chloro(2H5)benzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.529 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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